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Compound of Interest

Compound Name: (-)-CMLD010509

Cat. No.: B15145827 Get Quote

A comprehensive overview of (-)-CMLD010509, its molecular function, and its relevance in

fluorescence-based applications for researchers, scientists, and drug development

professionals.

While there is no direct evidence in the current scientific literature for the application of (-)-
CMLD010509 in traditional fluorescence microscopy as a fluorescent probe, its class of

compounds, the rocaglates, are utilized in sophisticated fluorescence-based assays to study

molecular interactions. This document provides a detailed account of (-)-CMLD010509's known

biological activity and explores the application of rocaglates in fluorescence polarization

assays, a powerful tool for quantifying protein-RNA interactions.

Compound Profile: (-)-CMLD010509
(-)-CMLD010509 is a member of the rocaglate family, a class of natural products known for

their potent anticancer and antiviral activities. It is a highly specific inhibitor of the oncogenic

translation program, particularly in the context of multiple myeloma.
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Identifier Value

Name (-)-CMLD010509

Synonyms CMLD-010509, CMLD 010509, SDS-1-021

CAS Number 256497-58-2

Molecular Formula C₂₇H₂₆BrNO₇

Molecular Weight 556.41 g/mol

Mechanism of Action Inhibitor of translation initiation

Primary Target Eukaryotic initiation factor 4A (eIF4A)

Mechanism of Action: Inhibition of Translation
Initiation
(-)-CMLD010509, like other rocaglates, exerts its biological effect by targeting the DEAD-box

RNA helicase eIF4A. Instead of simply inhibiting its helicase activity, rocaglates act as

molecular clamps, stabilizing the interaction between eIF4A and specific polypurine sequences

in the 5' untranslated regions (5'-UTRs) of messenger RNAs (mRNAs). This clamping action

stalls the scanning 43S preinitiation complex, thereby inhibiting the translation of a specific

subset of mRNAs, including those encoding for oncoproteins crucial for cancer cell survival

such as MYC, MDM2, and MCL-1.
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Mechanism of Action of Rocaglates

Translation Initiation Inhibition by Rocaglates
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Fluorescence Polarization Assay Workflow
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Prepare Reagents
(FAM-RNA, eIF4A, (-)-CMLD010509)

Set up 384-well plate
- Add FAM-RNA

- Add (-)-CMLD010509 or DMSO
- Add eIF4A dilutions

Incubate at RT for 30 min

Measure Fluorescence Polarization

Data Analysis
- Plot mP vs. [eIF4A]

- Determine Kd

End
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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